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Get Quote

This technical support center provides researchers, scientists, and drug development
professionals with essential guidance on the stability of GSK805 in long-term experiments.
Below you will find troubleshooting guides and frequently asked questions (FAQs) to address
common issues encountered during storage and handling of this RORyt inhibitor.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for GSK805?

Al: Proper storage is crucial for maintaining the stability and activity of GSK805.
Recommendations for both solid compound and solutions are summarized below.

Q2: How long can | store GSK805 stock solutions?

A2: The stability of GSK805 stock solutions depends on the storage temperature. For optimal
results, it is recommended to aliquot the stock solution to avoid repeated freeze-thaw cycles.[1]
Stock solutions in DMSO can be stored for up to 1 year at -80°C and for 1 month at -20°C.[1]

Q3: My GSK805 solution appears to have precipitated after thawing. What should | do?
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A3: If precipitation is observed after thawing, it is recommended to warm the solution gently
and use sonication to aid in redissolution.[2] To prevent precipitation, ensure that the solvent,
such as DMSQO, is fresh and not moisture-absorbent, as this can reduce solubility.[1]

Q4: Can | store working solutions for in vivo or in vitro experiments?

A4: It is highly recommended to prepare working solutions for both in vivo and in vitro
experiments fresh on the same day of use to ensure reliable experimental outcomes.[2] Long-
term storage of diluted working solutions is not advised as it may compromise the compound's
stability and efficacy.

Troubleshooting Guide
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Issue

Potential Cause

Recommended Solution

Inconsistent experimental

results over time.

Degradation of GSK805 in

stock or working solutions.

1. Prepare fresh working
solutions for each experiment.
[2]2. Aliquot stock solutions to
minimize freeze-thaw cycles.
[1]3. Verify the age and
storage conditions of your
stock solution against the

recommended guidelines.

Reduced potency of GSK805

in cell-based assays.

1. Improper storage of stock
solution.2. Degradation due to
prolonged exposure to light or

non-optimal temperatures.

1. Ensure stock solutions are
stored at -80°C for long-term
use (up to 1 year) or -20°C for
short-term use (up to 1 month).
[1]2. Protect solutions from
light. 3. Perform a quality
control check of your

compound.

Precipitation in in vivo

formulation.

The formulation components

are not fully solubilized.

1. When preparing
formulations (e.g., with
PEG300, Tween-80, and
saline), ensure each solvent is
added sequentially and mixed
thoroughly.[2]2. If precipitation
occurs during preparation,
gentle heating and/or
sonication can be used to

facilitate dissolution.[2]

Quantitative Data Summary

The following tables summarize the recommended storage conditions and stability periods for

GSK805 in both solid and solution forms based on information from suppliers.

Table 1: GSK805 Powder Storage Recommendations
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Storage Temperature Duration

-20°C 3 years[1]

Table 2: GSK805 Stock Solution (in DMSO) Storage Recommendations

Storage Temperature Duration
-80°C 1year[1]
-20°C 1 month[1]

Experimental Protocols

Protocol 1: Preparation of GSK805 Stock Solution (100 mM in DMSO)

Preparation: Allow the GSK805 solid and fresh, anhydrous DMSO to equilibrate to room
temperature before opening the vials to prevent moisture absorption.[3]

o Dissolution: Add the appropriate volume of DMSO to the GSK805 vial to achieve a 100 mM
concentration. For example, to prepare 1 mL of a 100 mM solution from 53.24 mg of
GSK805 (MW: 532.36 g/mol ), add 1 mL of DMSO.

e Solubilization: Vortex the solution thoroughly to ensure the compound is completely
dissolved. Gentle warming or sonication can be used if necessary.

« Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in tightly
sealed vials. Store the aliquots at -80°C for up to 1 year or at -20°C for up to 1 month.[1]

Protocol 2: Preparation of In Vivo Working Solution

This protocol provides an example for preparing a 1 mL working solution.

e Initial Mixture: To 400 pL of PEG300, add 100 pL of a 25.0 mg/mL GSK805 stock solution in
DMSO and mix thoroughly.[2]

e Add Surfactant: Add 50 pL of Tween-80 to the mixture and mix until uniform.[2]
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 Final Dilution: Add 450 pL of saline to the mixture to bring the total volume to 1 mL.[2]

o Usage: Use the freshly prepared working solution on the same day for in vivo experiments.

[2]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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